Cas no 1694242-87-9 (1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol)

• Product Name: 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol
• CAS No: 1694242-87-9
• MF: C₁₃H₁₆BrFO
• MW: 287.167946815491
• CID: 6781293
• Update Time: 2026-03-12

1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol

• Inchi： 1S/C13H16BrFO/c1-9-5-7-13(16,8-6-9)10-3-2-4-11(14)12(10)15/h2-4,9,16H,5-8H2,1H3
• InChI Key： ZVNOQCNZCPBSNB-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC1)C)C1C=CC=C(C=1F)Br

Additional information on 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol

Comprehensive Guide to 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol (CAS No. 1694242-87-9): Properties, Applications, and Market Insights

1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol (CAS 1694242-87-9) is a specialized halogenated cyclohexanol derivative gaining attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a bromo-fluorophenyl moiety with a methyl-substituted cyclohexanol ring, making it valuable for targeted applications. The presence of both bromine and fluorine atoms enhances its potential as a building block in drug discovery, particularly for developing kinase inhibitors and CNS-targeted therapies.

The compound's molecular weight of 301.19 g/mol and lipophilic nature (calculated LogP ~3.2) make it particularly interesting for researchers exploring blood-brain barrier penetration. Recent studies suggest potential utility in developing PET radiotracers, as the fluorine-18 analog could serve as a valuable diagnostic tool for neurological disorders. The 3-bromo-2-fluoro substitution pattern offers unique electronic properties that influence molecular interactions, a feature increasingly sought after in fragment-based drug design approaches.

In material science, 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol serves as a precursor for liquid crystal materials and advanced polymer additives. The steric hindrance created by the methyl group at the 4-position of the cyclohexanol ring contributes to controlled molecular alignment, a property valuable in developing high-performance display technologies. Researchers are particularly interested in how the halogen bonding capabilities of this compound can be exploited in supramolecular chemistry applications.

The synthesis of CAS 1694242-87-9 typically involves multi-step organic transformations starting from 3-bromo-2-fluorobenzaldehyde. Key steps include Grignard reaction with methylmagnesium bromide followed by hydrogenation of the resulting cyclohexene intermediate. Recent process optimization efforts have focused on improving the stereoselectivity of the final product, as the cis/trans isomer ratio significantly impacts the compound's physicochemical properties. Advanced purification techniques like preparative HPLC are often employed to achieve the high purity (>98%) required for pharmaceutical applications.

Market analysis shows growing demand for 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol among contract research organizations and specialty chemical suppliers. The compound's price range varies significantly based on purity (research grade vs. GMP standard) and quantity, with current market prices between $800-$2,500 per gram. Several custom synthesis providers have included this molecule in their catalogs, responding to increased interest from biotech startups working on neurodegenerative disease treatments.

From a regulatory perspective, 1694242-87-9 is not currently classified as hazardous under major chemical inventories. However, researchers should note that its brominated aromatic component may require special consideration in waste disposal procedures. The compound shows good stability under standard laboratory storage conditions (room temperature, inert atmosphere), though prolonged exposure to light should be avoided due to potential photodegradation of the aryl-halogen bonds.

Recent patent literature reveals innovative applications of 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol derivatives in allosteric modulator development for G-protein coupled receptors. The molecule's ability to adopt multiple bioactive conformations makes it particularly valuable in this context. Computational chemistry studies suggest the fluorine atom plays a crucial role in forming hydrogen bond interactions with target proteins, while the bromine atom contributes to hydrophobic pocket filling.

Quality control of CAS 1694242-87-9 typically involves HPLC-UV analysis coupled with mass spectrometry confirmation. The compound's characteristic NMR signature includes distinct signals for the aromatic protons (δ 7.2-7.5 ppm), cyclohexanol methine (δ 3.8-4.2 ppm), and methyl group (δ 1.0-1.2 ppm). These analytical markers are crucial for researchers verifying compound identity and purity before experimental use.

Environmental fate studies indicate that 1-(3-bromo-2-fluorophenyl)-4-methylcyclohexanol undergoes moderate biodegradation in aerobic conditions, with an estimated half-life of 20-40 days in soil. The fluorine substituent increases water solubility compared to purely brominated analogs, potentially affecting its environmental partitioning behavior. These characteristics are important considerations for laboratories implementing green chemistry principles in their workflows.

Future research directions for 1694242-87-9 include exploration of its metabolite profile in biological systems and development of more efficient synthetic routes. The compound's structural versatility makes it a promising candidate for combinatorial chemistry libraries, particularly in programs targeting protein-protein interactions. As the pharmaceutical industry continues to explore halogen-rich pharmacophores, demand for this specialized building block is expected to grow steadily through 2030.